Cas no 2228926-18-7 (6-(1,3-benzothiazol-2-yl)hexan-2-ol)

• Product Name: 6-(1,3-benzothiazol-2-yl)hexan-2-ol
• CAS No: 2228926-18-7
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 5963699
• PubChem ID: 165656375
• Update Time: 2025-05-20

6-(1,3-benzothiazol-2-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-benzothiazol-2-yl)hexan-2-ol
• 2228926-18-7
• EN300-1787713

• Inchi： 1S/C13H17NOS/c1-10(15)6-2-5-9-13-14-11-7-3-4-8-12(11)16-13/h3-4,7-8,10,15H,2,5-6,9H2,1H3
• InChI Key： XZJXSOKMMXDBFB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCCCC(C)O

Computed Properties

• Exact Mass: 235.10308534g/mol
• Monoisotopic Mass: 235.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 6-(1,3-benzothiazol-2-yl)hexan-2-ol

Comprehensive Overview of 6-(1,3-benzothiazol-2-yl)hexan-2-ol (CAS No. 2228926-18-7)

6-(1,3-benzothiazol-2-yl)hexan-2-ol (CAS No. 2228926-18-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique benzothiazole core and hydroxyl-functionalized hexyl chain, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining aromatic and aliphatic moieties, enables diverse applications ranging from fluorescent probes to pharmaceutical precursors.

The growing interest in 6-(1,3-benzothiazol-2-yl)hexan-2-ol is partly driven by its potential role in drug discovery and biomarker development. Researchers are exploring its utility in designing small-molecule inhibitors and imaging agents, particularly due to the benzothiazole scaffold's affinity for biological targets. Recent studies highlight its relevance in neurodegenerative disease research, where derivatives of this compound are investigated for their ability to modulate protein aggregation pathways.

From a synthetic perspective, CAS No. 2228926-18-7 exemplifies modern trends in green chemistry and atom-efficient synthesis. Its production often involves catalytic methods that minimize waste, aligning with the global push for sustainable chemical processes. Industry professionals frequently search for optimized synthetic routes or scalable production methods for this compound, reflecting its commercial importance.

In material science, the compound's photophysical properties make it valuable for developing organic light-emitting diodes (OLEDs) and molecular sensors. The benzothiazole moiety contributes to electron transport characteristics, while the hydroxyl group allows for further functionalization. These features position 6-(1,3-benzothiazol-2-yl)hexan-2-ol as a key building block in smart materials design.

Analytical challenges associated with this compound, such as chromatographic separation or structural characterization, are frequently discussed in scientific forums. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for quality control, especially when the compound is used in high-purity applications. Regulatory compliance, including REACH and GMP standards, further underscores the need for rigorous analytical protocols.

The compound's stability under various conditions is another area of interest. Researchers often investigate its pH-dependent behavior, thermal degradation patterns, and solubility profiles to optimize storage and handling procedures. Such data is critical for industries requiring long-term stability of chemical intermediates.

Emerging applications in catalysis and nanotechnology have expanded the relevance of 6-(1,3-benzothiazol-2-yl)hexan-2-ol. Its potential as a ligand precursor in transition metal catalysis or as a surface modifier for nanoparticles opens new research avenues. These developments align with broader scientific trends toward multifunctional compounds that bridge traditional disciplinary boundaries.

For those sourcing this chemical, understanding supply chain dynamics and global availability is essential. Market analyses indicate growing demand in Asia-Pacific research hubs, driven by increased investment in biopharmaceutical innovation. Quality specifications, including isomeric purity and residual solvent levels, remain key purchasing criteria for end-users.

Future research directions for CAS No. 2228926-18-7 may explore its structure-activity relationships in greater depth or develop novel derivatization strategies to enhance functionality. The compound's versatility ensures its continued importance across multiple scientific domains, making it a subject of ongoing investigation and commercial interest.